Cas no 153881-73-3 (methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate)

• Product Name: methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate
• CAS No: 153881-73-3
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD24687390
• CID: 4604739
• PubChem ID: 53375433
• Update Time: 2025-06-15

methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate

• MDL： MFCD24687390
• Inchi： 1S/C8H9NO4/c1-12-8(11)3-2-7-6(4-10)5-13-9-7/h4-5H,2-3H2,1H3
• InChI Key： RWIJNCSNMKKZTL-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(CCC(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate

Exploring the Versatile Applications of Methyl 3-(4-Formyl-1,2-Oxazol-3-Yl)Propanoate (CAS 153881-73-3) in Modern Chemistry

The compound methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate (CAS 153881-73-3) has garnered significant attention in recent years due to its unique structural features and broad applicability in synthetic chemistry. As a derivative of the oxazole family, this molecule combines a reactive formyl group with an ester functionality, making it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in drug discovery and material science.

One of the most searched questions regarding CAS 153881-73-3 is its synthetic utility in click chemistry and bioorthogonal reactions. The presence of both the formyl group and the ester moiety allows for diverse transformations, including condensation, cyclization, and cross-coupling reactions. This versatility aligns with the growing demand for sustainable and efficient synthetic methods, a hot topic in green chemistry. For instance, the compound’s oxazole ring can serve as a scaffold for designing fluorescent probes or catalysts, addressing the need for innovative tools in biochemical imaging and catalysis.

In the context of drug discovery, methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate is often explored for its potential to yield bioactive molecules. Recent studies highlight its incorporation into kinase inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance and cancer therapy. The compound’s electron-rich heterocycle enhances binding affinity to biological targets, a feature highly sought after in medicinal chemistry. This aligns with frequent searches for "new oxazole-based drugs" and "small molecule therapeutics," reflecting the industry’s focus on novel pharmacophores.

Another trending application of CAS 153881-73-3 lies in material science, particularly in the development of organic electronic materials. The conjugated system of the oxazole ring contributes to charge transport properties, making it a candidate for OLEDs and photovoltaic devices. With the rise of renewable energy technologies, queries about "organic semiconductors" and "sustainable materials" have surged, positioning this compound as a relevant subject for interdisciplinary research.

From a commercial perspective, suppliers and manufacturers frequently inquire about the scalable synthesis of methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate. Optimizing its production to meet GMP standards is critical for industrial adoption, especially in pharmaceutical intermediates and fine chemicals. This ties into broader discussions about "cost-effective chemical synthesis" and "process intensification," which dominate academic and industrial forums.

In summary, methyl 3-(4-formyl-1,2-oxazol-3-yl)propanoate (CAS 153881-73-3) exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to advanced materials—reflect evolving scientific priorities and market demands. As research continues to uncover its potential, this compound remains a focal point for scientists and industries alike.